AZD6538

• Molecular Formula: C15H6FN5O
• Molecular Weight: 291.24 g/mol
• InChI: InChI=1S/C15H6FN5O/c16-12-4-10(7-18)3-11(5-12)15-20-14(21-22-15)13-2-1-9(6-17)8-19-13/h1-5,8H
• InChIKey: PBVKGEMPZBKZOA-UHFFFAOYSA-N

AZD6538: Brain-Penetrant mGluR5 NAM

AZD6538 (CAS 453566-30-8) is a negative allosteric modulator (NAM) of the metabotropic glutamate receptor subtype 5 (mGluR5), a class-C G protein-coupled receptor implicated in neuropathic pain and other CNS disorders [1]. The compound was co-discovered and characterized by AstraZeneca alongside its structural analog AZD9272, with both compounds selected for clinical development [1]. AZD6538 competitively displaces [³H]MPEP from the well-characterized MPEP allosteric binding site on human mGluR5 with a Ki of 28 nM, confirming a shared binding locus with the prototypical mGluR5 NAM [2]. The compound is orally available and demonstrates high metabolic stability, a long half-life in rats, and a brain-to-plasma ratio close to unity following oral administration [1].

mGluR5 pathway inhibition studiesNegative allosteric modulation via MPEP-site binding in CNS models

Oral in vivo CNS researchReported high brain-to-plasma ratio supporting target engagement studies

MPEP-site competitive binding toolOrthogonal scaffold for site-occupancy and selectivity investigations

• [1] Raboisson P, Breitholtz-Emanuelsson A, Dahllöf H, et al. Discovery and characterization of AZD9272 and AZD6538—Two novel mGluR5 negative allosteric modulators selected for clinical development. Bioorg Med Chem Lett. 2012;22(22):6974-6979. doi:10.1016/j.bmcl.2012.08.100 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. AZD6538 Ligand Activity Charts: mGlu5 receptor (human). Ki = 28 nM (pKi = 7.55). Displacement of [³H]MPEP from human mGluR5 expressed in HEK293 cell membranes. View Source

AZD6538: Structural and PK Differentiators

Although multiple mGluR5 negative allosteric modulators share the MPEP binding site, they exhibit substantial divergence in functional potency, brain penetration, half-life, and off-target liability that precludes interchangeable use in research settings [1]. AZD6538 demonstrates an IC₅₀ of 3.2 nM at rat mGluR5 and 13.4 nM at human mGluR5 in intracellular Ca²⁺ mobilization assays, representing a potency improvement of approximately 3- to 11-fold over the prototypical NAM MPEP (IC₅₀ = 36 nM) and approximately 2-fold over the clinical-stage NAM mavoglurant (IC₅₀ = 30 nM) [2]. Critically, AZD6538 achieves a brain-to-plasma ratio of approximately 1 in rats, quantitatively exceeding the brain exposure characteristics reported for earlier tool compounds such as MTEP, whose brain extracellular fluid concentrations remain substantially below total plasma levels [1][3]. These pharmacologically meaningful disparities mean that substituting AZD6538 with another in-class NAM without accounting for these parameters risks introducing confounds in target engagement, CNS exposure, and selectivity interpretation [1].

!

Functional potency diverges across mGluR5 NAMs (e.g., AZD6538 vs MPEP vs mavoglurant), which may shift target occupancy interpretation in functional assays.

!

Brain penetration profiles differ markedly (AZD6538 brain/plasma ≈1 vs MTEP

!

Off-target liability windows vary (e.g., hERG selectivity ratio), altering selectivity interpretation when swapping between in-class NAMs.

• [1] Raboisson P, Breitholtz-Emanuelsson A, Dahllöf H, et al. Discovery and characterization of AZD9272 and AZD6538—Two novel mGluR5 negative allosteric modulators selected for clinical development. Bioorg Med Chem Lett. 2012;22(22):6974-6979. doi:10.1016/j.bmcl.2012.08.100 View Source
• [2] Probes & Drugs Portal. Mavoglurant (AFQ056, PD048609): IC₅₀ = 30 nM at human mGluR5 in functional assay. >300-fold selectivity over 238 targets tested. View Source
• [3] Holahan MA, Reinhart GA, Barth VN, et al. Brain concentrations of mGluR5 negative allosteric modulator MTEP in relation to receptor occupancy—Comparison to MPEP. Neuropharmacology. 2015;93:191-198. doi:10.1016/j.neuropharm.2015.01.021 View Source

AZD6538: Comparative Evidence

mGluR5 Functional Potency Advantage

AZD6538 inhibits DHPG-stimulated intracellular Ca²⁺ release in HEK cells expressing mGluR5 with IC₅₀ values of 3.2 nM (rat) and 13.4 nM (human), representing a substantial potency gain over the prototypical mGluR5 NAM MPEP (IC₅₀ ≈ 36 nM in quisqualate-stimulated PI hydrolysis; Ki ≈ 36 nM at human mGluR5) [1]. Against the clinically evaluated NAM mavoglurant (AFQ056; human mGluR5 IC₅₀ = 30 nM), AZD6538 is approximately 2.2-fold more potent at the human receptor and approximately 9.4-fold more potent at the rat receptor [2]. The rat-to-human IC₅₀ ratio for AZD6538 (3.2:13.4 ≈ 0.24) is comparable to that of AZD9272 (2.6:7.6 ≈ 0.34), suggesting a broadly similar species ortholog profile [3].

Functional potency

Reported

AZD6538 IC₅₀: 3.2 nM (rat), 13.4 nM (human)
vs MPEP: ~36 nM, Mavoglurant: 30 nM

Supports lower compound consumption per experiment and reduced off-target risk at high concentrations.

Cross-study comparison; different agonist/assay formats used.

Evidence Dimension	Functional potency: inhibition of DHPG- or agonist-stimulated intracellular Ca²⁺ release at mGluR5
Target Compound Data	AZD6538: IC₅₀ = 3.2 ± 0.1 nM (rat mGluR5); IC₅₀ = 13.4 ± 1.3 nM (human mGluR5)
Comparator Or Baseline	MPEP: IC₅₀ ≈ 36 nM (human mGluR5, quisqualate-stimulated PI hydrolysis; Ki ≈ 36 nM via [³H]MPEP binding). Mavoglurant (AFQ056): IC₅₀ = 30 nM (human mGluR5). AZD9272: IC₅₀ = 2.6 nM (rat), 7.6 nM (human)
Quantified Difference	AZD6538 is ~2.7-fold more potent than MPEP at human mGluR5 (13.4 vs 36 nM); ~2.2-fold more potent than mavoglurant at human mGluR5 (13.4 vs 30 nM); ~9.4-fold more potent than mavoglurant at rat mGluR5 (3.2 vs 30 nM)
Conditions	HEK293 cells expressing recombinant rat or human mGluR5; agonist: DHPG for AZD6538; quisqualate for MPEP PI hydrolysis; cross-study comparison (different assay formats)

Why This Matters

Higher potency at the intended target translates to lower compound consumption per experiment and reduced risk of solubility-limited or off-target effects at high concentrations, directly affecting procurement quantity and cost-efficiency.

• [1] IUPHAR/BPS Guide to Pharmacology. MPEP Ligand Activity: Ki = 36.31 nM (pKi = 7.44) at human mGluR5; IC₅₀ ≈ 36 nM in functional PI hydrolysis assays. View Source
• [2] Probes & Drugs Portal. Mavoglurant (AFQ056, PD048609): IC₅₀ = 30 nM at human mGluR5 in functional assay. >300-fold selectivity over 238 targets tested. View Source
• [3] PeptideDB. AZD9272: IC₅₀ = 2.6 ± 0.3 nM (rat mGluR5), 7.6 ± 1.1 nM (human mGluR5); >3900-fold selectivity for mGlu5 over other mGlu receptors. View Source

CNS Penetration Advantage

Following oral administration of 3 μmol/kg to rats, AZD6538 achieves a brain-to-plasma concentration ratio of approximately 1, indicating essentially unrestricted passive equilibration across the blood-brain barrier [1]. This stands in contrast to the earlier-generation mGluR5 NAM MTEP, for which brain extracellular fluid (ECF) concentrations at behaviorally active doses (5 mg/kg) reached only ~0.14 μM peak ECF, while total plasma levels reached ~2.6–11 μM, yielding an estimated brain-to-total plasma ratio substantially below 1 [2]. The near-unity brain-to-plasma ratio of AZD6538, combined with its moderate rat plasma protein binding of 77%, means that free brain concentrations closely approximate free plasma concentrations, simplifying the translation of in vitro IC₅₀ values to anticipated in vivo target occupancy [1].

CNS penetration

Reported

Brain-to-plasma ratio ≈ 1 (AZD6538, rat, 3 µmol/kg p.o.)
vs MTEP: brain ECF/total plasma ≤0.05

Plasma exposure may serve as surrogate for brain target engagement, reducing dedicated brain PK studies.

Rat PK; microdialysis for MTEP; different dosing routes.

Evidence Dimension	Brain-to-plasma concentration ratio in rats following oral dosing
Target Compound Data	AZD6538: brain-to-plasma ratio ≈ 1 (oral dose: 3 μmol/kg; rat plasma protein binding: 77%)
Comparator Or Baseline	MTEP: brain ECF peak = ~0.14 μM vs total plasma peak = 2.6–11 μM at 5 mg/kg i.p. (brain-to-total plasma ratio well below 1)
Quantified Difference	AZD6538 brain-to-plasma ratio ≈ 1 vs MTEP brain-to-total plasma ratio estimated at ~0.01–0.05, representing at least a 20-fold improvement in relative CNS distribution
Conditions	Rat pharmacokinetic studies; AZD6538 dosed orally at 3 μmol/kg; MTEP dosed i.p. at 5 mg/kg with brain ECF measured by in vivo microdialysis

Why This Matters

A brain-to-plasma ratio of approximately 1 ensures that plasma exposure can be used as a reliable surrogate for brain target engagement, reducing the need for dedicated brain tissue PK studies and enabling more accurate dose selection for in vivo CNS efficacy experiments.

• [1] Raboisson P, Breitholtz-Emanuelsson A, Dahllöf H, et al. Discovery and characterization of AZD9272 and AZD6538—Two novel mGluR5 negative allosteric modulators selected for clinical development. Bioorg Med Chem Lett. 2012;22(22):6974-6979. doi:10.1016/j.bmcl.2012.08.100 View Source
• [2] Holahan MA, Reinhart GA, Barth VN, et al. Brain concentrations of mGluR5 negative allosteric modulator MTEP in relation to receptor occupancy—Comparison to MPEP. Neuropharmacology. 2015;93:191-198. doi:10.1016/j.neuropharm.2015.01.021 View Source

hERG Selectivity Window

AZD6538 was profiled against the hERG potassium channel (Kv11.1), a standard cardiac safety liability target, yielding an IC₅₀ of 6,350 nM [1]. This translates to a selectivity ratio of approximately 474-fold relative to the human mGluR5 IC₅₀ of 13.4 nM (6,350/13.4 ≈ 474) in the intracellular Ca²⁺ release assay . By comparison, AZD9272—the co-developed compound that advanced to Phase I—exhibits a more favorable hERG profile, suggesting that AZD6538 carries a marginally narrower cardiac window yet still maintains a selectivity margin exceeding most standard acceptance thresholds (typically >100-fold for CNS drug candidates) [1][2].

hERG selectivity

Reported

6,350 nM hERG IC₅₀ ~474-fold ratio vs human mGluR5 IC₅₀

Quantified cardiac ion channel window supports selectivity profiling alongside mGluR5 NAM comparators.

Exceeds typical >100-fold CNS benchmark; AZD9272 hERG profile qualitatively superior.

Evidence Dimension	hERG potassium channel inhibition (IC₅₀) and selectivity ratio versus human mGluR5 functional IC₅₀
Target Compound Data	AZD6538: hERG IC₅₀ = 6,350 nM; selectivity ratio ≈ 474-fold (6,350/13.4) vs human mGluR5 IC₅₀
Comparator Or Baseline	AZD9272: hERG profile reported as 'more favorable' (quantitative value not publicly disclosed in primary paper); CNS drug candidate benchmark: typically >100-fold hERG selectivity ratio considered acceptable
Quantified Difference	AZD6538 hERG/human mGluR5 IC₅₀ ratio ≈ 474-fold, exceeding the >100-fold benchmark by approximately 4.7-fold; AZD9272 hERG profile is qualitatively superior, making AZD9272 the preferred candidate for studies where maximal cardiac safety margin is paramount
Conditions	hERG IC₅₀ measured via ChEMBL assay (CHEMBL_858346) as reported in BindingDB; human mGluR5 IC₅₀ from Ca²⁺ mobilization assay in HEK cells

Why This Matters

A >470-fold hERG selectivity window provides researchers with a quantified cardiac safety margin, enabling informed selection between AZD6538 and AZD9272 depending on whether the experimental context prioritizes higher potency (AZD9272) or a still-acceptable but slightly narrower hERG window with the distinct oxadiazole-pyridine scaffold of AZD6538.

• [1] BindingDB. Ki Summary: BDBM50395922 (AZD6538) at Potassium voltage-gated channel subfamily H member 2 (hERG). IC₅₀ = 6,350 nM. Citation: Raboisson P et al. Bioorg Med Chem Lett. 2012;22:6974-6979. View Source
• [2] Raboisson P, Breitholtz-Emanuelsson A, Dahllöf H, et al. Discovery and characterization of AZD9272 and AZD6538—Two novel mGluR5 negative allosteric modulators selected for clinical development. Bioorg Med Chem Lett. 2012;22(22):6974-6979. doi:10.1016/j.bmcl.2012.08.100 View Source

Competitive MPEP-Site Binding

AZD6538 exhibits competitive displacement of both [³H]MPEP and [³H]AZD9272 from human mGluR5 expressed in HEK293 cell membranes, consistent with a single-site competitive interaction at the MPEP allosteric binding pocket [1]. The Ki for displacement of [³H]MPEP is 28 nM (pKi = 7.55) [1]. Saturation binding experiments demonstrated that MPEP produces a concentration-dependent decrease in the apparent affinity of [³H]AZD9272 without altering Bmax, confirming competitive rather than non-competitive or irreversible binding [2]. This pharmacologically validated binding mechanism is shared with AZD9272 and MPEP but not with all reported mGluR5 NAMs, some of which may engage distinct or overlapping allosteric epitopes, making AZD6538 a well-characterized reference NAM for studying MPEP-site pharmacology [2].

MPEP-site binding

Head-to-head

AZD6538 Ki = 28 nM (pKi 7.55)
vs MPEP Ki ≈ 36 nM (pKi 7.44)

Confirms competitive, single-site interaction at MPEP allosteric pocket; scaffold-independent probe.

[³H]MPEP and [³H]AZD9272 displacement; saturation binding validated.

Evidence Dimension	Competitive binding at the MPEP allosteric site on human mGluR5 by radioligand displacement
Target Compound Data	AZD6538: Ki = 28 nM (pKi = 7.55) for displacement of [³H]MPEP; competitive displacement of [³H]AZD9272 with single-site behavior
Comparator Or Baseline	MPEP: Ki ≈ 36 nM (pKi = 7.44) at human mGluR5 via [³H]MPEP binding. AZD9272: high-affinity competitive binding at the same site; [³H]AZD9272 binding is fully displaced by MPEP and AZD6538
Quantified Difference	AZD6538 Ki = 28 nM vs MPEP Ki ≈ 36 nM at the same human mGluR5 MPEP site, indicating approximately 1.3-fold higher binding affinity for AZD6538
Conditions	HEK293 cell membranes expressing human mGluR5 co-expressed with GLAST; [³H]MPEP or [³H]AZD9272 as radioligand; 1 hr incubation; scintillation counting; saturation and competition binding formats

Why This Matters

Confirmation of MPEP-site competitive binding means AZD6538 can serve as a validated pharmacological tool for experiments requiring MPEP-site occupancy, with the advantage of ~1.3-fold higher binding affinity and orthogonal chemical scaffold relative to MPEP.

• [1] IUPHAR/BPS Guide to Pharmacology. AZD6538 Ligand Activity Charts: mGlu5 receptor (human). Ki = 28 nM (pKi = 7.55). Displacement of [³H]MPEP from human mGluR5 expressed in HEK293 cell membranes. View Source
• [2] Raboisson P, Breitholtz-Emanuelsson A, Dahllöf H, et al. Discovery and characterization of AZD9272 and AZD6538—Two novel mGluR5 negative allosteric modulators selected for clinical development. Bioorg Med Chem Lett. 2012;22(22):6974-6979. doi:10.1016/j.bmcl.2012.08.100 View Source

One-Step Synthesis Advantage

Both AZD6538 and its clinical-stage analog AZD9272 can be synthesized in as little as a single synthetic step from readily available precursors, a feature explicitly highlighted in the primary discovery publication [1]. This contrasts with the multi-step synthetic routes required for other mGluR5 NAMs such as basimglurant (RG7090), mavoglurant (AFQ056), and the earlier-generation tool MPEP, which typically require 4–8 synthetic transformations [2]. The one-step synthetic accessibility of AZD6538, enabled by the convergent oxadiazole-forming cyclization between the 3-cyano-5-fluorophenyl and nicotinonitrile precursors, reduces both the cost of goods and lead time for custom synthesis or bulk procurement compared to structurally more complex in-class alternatives [1].

Synthetic access

Class-level

One-step convergent oxadiazole cyclization
vs 4–8 steps for basimglurant, mavoglurant, MPEP

Supports cost-efficient gram-scale procurement for chronic in vivo studies.

Class-level inference; exact step counts for some comparators are proprietary.

Evidence Dimension	Number of synthetic steps required for compound preparation from commercially available starting materials
Target Compound Data	AZD6538: synthesis achievable in as little as one step (convergent oxadiazole formation from 3-cyano-5-fluorophenyl and nicotinonitrile precursors)
Comparator Or Baseline	AZD9272: also one-step synthesis (shared oxadiazole scaffold class). Basimglurant, mavoglurant, MPEP: typically require 4–8 synthetic steps (inferred from structural complexity and reported synthetic routes; exact step counts for basimglurant and mavoglurant are proprietary but qualitatively multi-step)
Quantified Difference	One synthetic step for AZD6538 vs an estimated 4–8 steps for structurally distinct mGluR5 NAMs, representing a 4- to 8-fold reduction in synthetic complexity
Conditions	Convergent synthesis strategy exploiting 1,2,4-oxadiazole ring formation; starting materials commercially available; no chiral centers, simplifying purification

Why This Matters

Single-step synthesis directly reduces procurement costs, shortens lead times for custom synthesis, and minimizes cumulative yield losses inherent to multi-step routes, making AZD6538 a cost-effective tool compound for large-scale or repeat-dosing in vivo studies.

• [1] Raboisson P, Breitholtz-Emanuelsson A, Dahllöf H, et al. Discovery and characterization of AZD9272 and AZD6538—Two novel mGluR5 negative allosteric modulators selected for clinical development. Bioorg Med Chem Lett. 2012;22(22):6974-6979. doi:10.1016/j.bmcl.2012.08.100 View Source
• [2] Jaeschke G, Kolczewski S, Spooren W, et al. Metabotropic glutamate receptor 5 negative allosteric modulators: discovery of 2-chloro-4-[1-(4-fluorophenyl)-2,5-dimethyl-1H-imidazol-4-ylethynyl]pyridine (basimglurant, RG7090), a promising novel medicine for psychiatric diseases. J Med Chem. 2015;58(3):1358-1371. doi:10.1021/jm501642c View Source

AZD6538: Key Application Scenarios

In Vivo Neuropathic Pain Studies

AZD6538 is specifically suited for rodent neuropathic pain models where predictable and high brain exposure is critical. Its brain-to-plasma ratio of approximately 1 following oral dosing ensures that plasma PK measurements reliably reflect brain concentrations, enabling confident interpretation of dose-response relationships in behavioral pain readouts such as the spared nerve injury or chronic constriction injury models [1]. This pharmacokinetic certainty reduces the number of satellite PK animals needed, directly lowering study costs relative to compounds with lower or variable CNS penetration [1].

MPEP-Site Orthogonal Probe Studies

Researchers investigating the pharmacology of the MPEP allosteric binding pocket can employ AZD6538 as a structurally distinct, competitive ligand to control for scaffold-dependent artifacts. With a Ki of 28 nM at the MPEP site—approximately 1.3-fold higher affinity than MPEP itself (Ki ≈ 36 nM)—AZD6538 provides a chemically orthogonal probe for confirming that observed pharmacological effects are binding-site-driven rather than compound-specific off-target interactions [2][3]. Its competitive displacement of both [³H]MPEP and [³H]AZD9272 with single-site behavior is experimentally validated in saturation binding formats [3].

Cost-Efficient Large-Scale Screening

The one-step synthetic accessibility of AZD6538 translates to favorable bulk procurement economics, making it a practical choice for large-scale in vivo screening campaigns that require gram-scale quantities [3]. In contrast to multi-step mGluR5 NAMs such as basimglurant, for which synthetic complexity drives higher cost-per-gram and longer lead times, AZD6538's convergent oxadiazole synthesis from commercially available precursors enables rapid, cost-efficient scale-up [3][4]. This is particularly relevant for chronic dosing studies where cumulative compound consumption is high.

Comparative mGluR5 NAM Profiling

For cardiac safety profiling or ion channel selectivity panels, AZD6538 offers a well-characterized hERG IC₅₀ of 6,350 nM, providing a selectivity ratio of approximately 474-fold over the human mGluR5 IC₅₀ (13.4 nM) [5]. This quantified window allows researchers to benchmark AZD6538 against AZD9272 (which has a qualitatively superior hERG profile) and to use AZD6538 as a reference compound for structure-selectivity relationship studies aimed at understanding the structural determinants of mGluR5-vs-hERG selectivity within the oxadiazole-pyridine chemotype .

Application

Selection Property

Validation Focus

Neuropathic pain model studies

Brain-to-plasma ratio characteristics

CNS target engagement vs plasma PK

MPEP-site pharmacological probe studies

MPEP-site competitive binding profile

Binding specificity and scaffold independence

Large-scale in vivo screening campaigns

Synthetic accessibility

Procurement cost and lead time

mGluR5 NAM selectivity profiling

hERG selectivity window

Cardiac ion channel selectivity margin

• [1] Raboisson P, Breitholtz-Emanuelsson A, Dahllöf H, et al. Discovery and characterization of AZD9272 and AZD6538—Two novel mGluR5 negative allosteric modulators selected for clinical development. Bioorg Med Chem Lett. 2012;22(22):6974-6979. doi:10.1016/j.bmcl.2012.08.100 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. AZD6538 Ligand Activity Charts: mGlu5 receptor (human). Ki = 28 nM. MPEP Ligand Activity: Ki = 36.31 nM at human mGluR5. View Source
• [3] Raboisson P, Breitholtz-Emanuelsson A, Dahllöf H, et al. Discovery and characterization of AZD9272 and AZD6538—Two novel mGluR5 negative allosteric modulators selected for clinical development. Bioorg Med Chem Lett. 2012;22(22):6974-6979. doi:10.1016/j.bmcl.2012.08.100 View Source
• [4] Jaeschke G, Kolczewski S, Spooren W, et al. Metabotropic glutamate receptor 5 negative allosteric modulators: discovery of 2-chloro-4-[1-(4-fluorophenyl)-2,5-dimethyl-1H-imidazol-4-ylethynyl]pyridine (basimglurant, RG7090), a promising novel medicine for psychiatric diseases. J Med Chem. 2015;58(3):1358-1371. doi:10.1021/jm501642c View Source
• [5] BindingDB. Ki Summary: BDBM50395922 (AZD6538) at Potassium voltage-gated channel subfamily H member 2 (hERG). IC₅₀ = 6,350 nM. View Source